1-(Cyclobutylmethyl)cyclopentane-1-carbaldehyde

• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• IUPAC Name: 1-(cyclobutylmethyl)cyclopentane-1-carbaldehyde
• InChI: InChI=1S/C11H18O/c12-9-11(6-1-2-7-11)8-10-4-3-5-10/h9-10H,1-8H2
• InChI Key: VCZQPVLVLZZOTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CC2CCC2)C=O

Description

1-(Cyclobutylmethyl)cyclopentane-1-carbaldehyde is a cyclopentane derivative featuring a cyclobutylmethyl substituent and a formyl (-CHO) group at the 1-position of the cyclopentane ring. This compound belongs to a class of functionalized aldehydes with applications in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structure combines the steric bulk of the cyclobutylmethyl group with the reactivity of the aldehyde moiety, making it a versatile intermediate for nucleophilic additions or condensations.

Preparation Methods

The synthesis of 1-(Cyclobutylmethyl)cyclopentane-1-carbaldehyde can be achieved through various synthetic routes. One common method involves the reaction of cyclopentane with cyclobutylmethyl chloride in the presence of a strong base, such as sodium hydride, to form the cyclobutylmethylcyclopentane intermediate. This intermediate is then oxidized using an oxidizing agent like pyridinium chlorochromate (PCC) to yield the desired aldehyde .

Industrial production methods may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

1-(Cyclobutylmethyl)cyclopentane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be further oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The cyclobutylmethyl group can undergo substitution reactions with halogens or other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include acidic or basic catalysts, varying temperatures, and solvents like dichloromethane or ethanol. Major products formed from these reactions include the corresponding alcohols, carboxylic acids, and substituted derivatives.

Scientific Research Applications

1-(Cyclobutylmethyl)cyclopentane-1-carbaldehyde has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a starting material for the preparation of various derivatives.

Biology: The compound can be used in studies involving enzyme-catalyzed reactions and metabolic pathways.

Medicine: Research into its potential pharmacological properties and its use as a building block for drug development is ongoing.

Industry: It finds applications in the production of specialty chemicals, fragrances, and flavoring agents.

Mechanism of Action

The mechanism by which 1-(Cyclobutylmethyl)cyclopentane-1-carbaldehyde exerts its effects depends on the specific reactions it undergoes. For example, in oxidation reactions, the aldehyde group is converted to a carboxylic acid through the transfer of electrons and the addition of oxygen atoms. The molecular targets and pathways involved in these reactions include the interaction with oxidizing agents and the formation of intermediate species.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituent	Key Properties
1-(Cyclobutylmethyl)cyclopentane-1-carbaldehyde	C₁₁H₁₆O	164.24*	Cyclobutylmethyl	High steric bulk; moderate polarity due to aldehyde and alkyl groups.
1-(Chloromethyl)cyclopentane-1-carbaldehyde	C₇H₁₁ClO	146.61	Chloromethyl	Electrophilic chloromethyl group enhances reactivity in SN2 reactions.
1-(Naphthalen-2-yl)cyclopentane-1-carbaldehyde	C₁₅H₁₄O	210.27	Naphthalen-2-yl	Aromatic substituent increases π-conjugation; solid (m.p. 75.3–76.8°C).
1-(Trifluoromethyl)cyclopentane-1-carbaldehyde	C₇H₉F₃O	166.14	Trifluoromethyl	Electron-withdrawing CF₃ group reduces aldehyde reactivity; volatile.
(1S,3S)-3-Methylcyclopentane-1-carbaldehyde	C₇H₁₂O	112.17	Methyl	Lower steric hindrance; higher solubility in polar solvents.
1-[(tert-Butyldimethylsilyl)oxy]cyclopentane-1-carbaldehyde	C₁₂H₂₄O₂Si	244.41	tert-Butyldimethylsilyloxy	Bulky silyl-protected aldehyde; used in controlled synthetic pathways.

*Calculated based on molecular formula.

Functional Group Effects on Reactivity

• Chloromethyl Group : Enhances electrophilicity, making the compound prone to nucleophilic substitution (e.g., with amines or thiols) .
• Naphthalen-2-yl Group : Extends conjugation, which could shift UV-Vis absorption spectra and influence redox properties .

Biological Activity

1-(Cyclobutylmethyl)cyclopentane-1-carbaldehyde is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its biological effects, structure-activity relationships (SAR), and implications for therapeutic applications.

Chemical Structure and Properties

The compound features a cyclobutane ring fused to a cyclopentane structure, with a carbaldehyde functional group. The unique structural characteristics of cyclobutanes, such as their strain and conformational flexibility, contribute to their biological activity. Cyclobutanes are known to enhance metabolic stability and improve binding affinity in drug design .

Anticancer Properties

Research has indicated that cyclobutane derivatives can exhibit significant anticancer activity. For instance, compounds with cyclobutane moieties have been shown to inhibit key pathways involved in cancer cell proliferation. Specific studies highlight that cyclobutane derivatives can induce apoptosis in various cancer cell lines by disrupting tubulin polymerization, which is critical for cell division .

Table 1: Summary of Biological Activities of Cyclobutane Derivatives

Compound	Activity	Mechanism	Reference
Cyclobutane derivative 1	Antiproliferative	Inhibits tubulin polymerization
Cyclobutane derivative 2	Apoptosis induction	Disrupts microtubule dynamics
Cyclobutane derivative 3	Antiviral	Targets viral replication

Enzyme Inhibition

1-(Cyclobutylmethyl)cyclopentane-1-carbaldehyde may also act as an enzyme inhibitor. Its structural features allow it to interact with specific enzyme targets, potentially modulating their activity. For example, cyclobutane-containing compounds have been investigated for their ability to inhibit histone methyltransferases (HMTs), which play a role in epigenetic regulation and are implicated in various cancers .

Structure-Activity Relationship (SAR)

Understanding the SAR of 1-(Cyclobutylmethyl)cyclopentane-1-carbaldehyde is crucial for optimizing its biological activity. Modifications to the cyclobutane ring or the carbaldehyde group can significantly affect potency and selectivity against biological targets. For instance, varying substituents on the cyclopentane moiety has been shown to enhance binding affinity and selectivity for specific enzymes .

Case Study: Inhibition of EZH2

A notable case study involves the inhibition of enhancer of zeste homolog 2 (EZH2), a target in cancer therapy. Compounds structurally related to 1-(Cyclobutylmethyl)cyclopentane-1-carbaldehyde have demonstrated varying degrees of inhibition against EZH2, highlighting the importance of structural modifications in enhancing therapeutic efficacy .

Table 2: SAR Findings for EZH2 Inhibitors

Modification	Effect on Potency	Reference
N-substitution on cyclobutane	Increased potency
Alteration of carbon chain length	Decreased potency
Introduction of electron-withdrawing groups	Enhanced selectivity

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 1-(Cyclobutylmethyl)cyclopentane-1-carbaldehyde, and how can high purity be achieved?

• Methodological Answer : The synthesis of cyclopentane carbaldehydes often involves oxidation of corresponding alcohols or protection/deprotection strategies. For example, 1-cyclopentene-1-carboxaldehyde is synthesized via a two-step oxidation process, though co-evaporation in low-boiling solvents may reduce yields. To mitigate this, use inert atmospheres, controlled heating, and purification via fractional distillation or preparative HPLC. Quantification by ¹H NMR with internal standards (e.g., 1,4-dioxane) is recommended for yield optimization .

Q. Which analytical techniques are critical for characterizing 1-(Cyclobutylmethyl)cyclopentane-1-carbaldehyde?

• Methodological Answer :

• Spectroscopy : ¹H/¹³C NMR for structural confirmation, focusing on aldehyde proton (~9-10 ppm) and cyclobutylmethyl group signals.
• Chromatography : GC-MS or HPLC with UV detection to assess purity.
• Physical Properties : Density (predicted ~0.83–0.97 g/cm³) and boiling point (estimated ~215–245°C) can be inferred from structurally similar aldehydes .

Q. What storage conditions ensure the stability of this compound?

• Methodological Answer : Store in airtight, light-resistant containers under inert gas (e.g., nitrogen) at 2–8°C. Avoid exposure to oxidizers and moisture, as aldehydes are prone to oxidation and hydration. Stability studies under accelerated conditions (e.g., 40°C/75% RH) can predict shelf life .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectroscopic data for this compound?

• Methodological Answer :

• Multi-Technique Validation : Combine 2D NMR (COSY, HSQC) with IR spectroscopy to confirm functional groups.
• Computational Modeling : Compare experimental NMR shifts with density functional theory (DFT)-predicted values.
• Cross-Referencing : Use databases like NIST Chemistry WebBook for analogous compounds to validate spectral assignments .

Q. What strategies are effective for studying stereochemical outcomes in derivatives of 1-(Cyclobutylmethyl)cyclopentane-1-carbaldehyde?

• Methodological Answer :

• Chiral Separation : Employ chiral stationary phases (e.g., Chiralpak® columns) in HPLC for enantiomer resolution.
• X-ray Crystallography : Resolve absolute configuration using single-crystal diffraction if suitable crystals are obtained.
• Dynamic NMR : Investigate ring-flipping or conformational dynamics in the cyclopentane moiety .

Q. How can this compound be applied in catalytic or material science research?

• Methodological Answer :

• Polymer Synthesis : As a monomer, its aldehyde group can participate in condensation reactions (e.g., with amines for Schiff base polymers).
• Ligand Design : The cyclobutylmethyl group may enhance steric bulk in transition-metal catalysts.
• Crosslinking Agent : Explore its reactivity in epoxy or polyurethane formulations under controlled pH and temperature .